Cas no 2228671-14-3 (5-(2,3-dihydro-1H-inden-1-yl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(2,3-dihydro-1H-inden-1-yl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2228671-14-3
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 6597801
• PubChem ID: 165637852
• Update Time: 2025-05-21

5-(2,3-dihydro-1H-inden-1-yl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-dihydro-1H-inden-1-yl)-1-methyl-1H-pyrazol-4-amine
• 2228671-14-3
• EN300-2000519

• Inchi： 1S/C13H15N3/c1-16-13(12(14)8-15-16)11-7-6-9-4-2-3-5-10(9)11/h2-5,8,11H,6-7,14H2,1H3
• InChI Key： WNJKLGYRFZMVEC-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C=N1)N)C1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 213.126597491g/mol
• Monoisotopic Mass: 213.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-(2,3-dihydro-1H-inden-1-yl)-1-methyl-1H-pyrazol-4-amine

Comprehensive Overview of 5-(2,3-dihydro-1H-inden-1-yl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2228671-14-3): Properties, Applications, and Market Insights

The compound 5-(2,3-dihydro-1H-inden-1-yl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2228671-14-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic amine, featuring a pyrazole core linked to a 2,3-dihydro-1H-indene moiety, exhibits unique structural and functional characteristics. Its molecular formula is C13H15N3, with a molecular weight of 213.28 g/mol. The presence of both aromatic and aliphatic components in its structure contributes to its versatility in synthetic applications.

One of the most intriguing aspects of 5-(2,3-dihydro-1H-inden-1-yl)-1-methyl-1H-pyrazol-4-amine is its potential role as a pharmacophore in drug discovery. Researchers are actively exploring its utility in designing novel kinase inhibitors, a class of therapeutics that has gained prominence in oncology and inflammatory diseases. The compound's ability to modulate enzyme activity makes it a valuable scaffold for developing targeted therapies. Recent studies have also investigated its potential as a ligand for G-protein-coupled receptors (GPCRs), which are critical in neurological and metabolic disorders.

In the agrochemical sector, 5-(2,3-dihydro-1H-inden-1-yl)-1-methyl-1H-pyrazol-4-amine has shown promise as an intermediate for crop protection agents. Its structural features align with the requirements for pesticide and herbicide development, particularly in formulations targeting resistant pest strains. The compound's stability under various environmental conditions enhances its suitability for field applications. Additionally, its compatibility with modern green chemistry principles has made it a subject of interest in sustainable agriculture research.

The synthesis of 5-(2,3-dihydro-1H-inden-1-yl)-1-methyl-1H-pyrazol-4-amine typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. Analytical characterization using NMR spectroscopy, mass spectrometry, and HPLC ensures the compound meets stringent quality standards. These methodologies are crucial for maintaining consistency in industrial-scale production.

Market trends indicate growing demand for 5-(2,3-dihydro-1H-inden-1-yl)-1-methyl-1H-pyrazol-4-amine, driven by its expanding applications in life sciences and material chemistry. The compound's compatibility with high-throughput screening platforms has accelerated its adoption in drug discovery pipelines. Furthermore, its potential in catalysis and polymer science is being explored, opening new avenues for commercialization. Regulatory approvals and patent filings related to derivatives of this compound are on the rise, reflecting its commercial viability.

From a safety perspective, 5-(2,3-dihydro-1H-inden-1-yl)-1-methyl-1H-pyrazol-4-amine requires standard laboratory handling protocols. While not classified as hazardous under current guidelines, proper personal protective equipment (PPE) is recommended during manipulation. Storage conditions typically involve cool, dry environments to prevent degradation. Researchers are advised to consult material safety data sheets (MSDS) for specific handling instructions.

The future outlook for 5-(2,3-dihydro-1H-inden-1-yl)-1-methyl-1H-pyrazol-4-amine appears promising, with ongoing investigations into its structure-activity relationships (SAR). Computational chemistry approaches, including molecular docking and QSAR modeling, are being leveraged to optimize its properties. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in advancing medicinal chemistry and agrochemical innovation.